dimethyl 1-cyclopentyl-4-(2-thienyl)-1,4-dihydro-3,5-pyridinedicarboxylate

• IUPAC Name: dimethyl 1-cyclopentyl-4-thiophen-2-yl-4H-pyridine-3,5-dicarboxylate
• InChI: InChI=1S/C18H21NO4S/c1-22-17(20)13-10-19(12-6-3-4-7-12)11-14(18(21)23-2)16(13)15-8-5-9-24-15/h5,8-12,16H,3-4,6-7H2,1-2H3
• InChI Key: SMWUBLMJEVIJPG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CN(C=C(C1C2=CC=CS2)C(=O)OC)C3CCCC3
• Molecular Formula: C18H21NO4S
• Molecular Weight: 347.4 g/mol

Description

Dimethyl 1-cyclopentyl-4-(2-thienyl)-1,4-dihydro-3,5-pyridinedicarboxylate, also known as nifedipine, is a calcium channel blocker that is widely used in the treatment of hypertension, angina pectoris, and other cardiovascular diseases. Nifedipine is a potent vasodilator that works by inhibiting the influx of calcium ions into vascular smooth muscle cells, which leads to relaxation of the blood vessels and a decrease in blood pressure.

Scientific Research Applications

Synthesis of Antitumor and Antioxidant Agents

Dimethyl acetylenedicarboxylate reacts with thienopyrimidines derivatives to form compounds that have shown significant inhibition of Hep-G2 cell growth, indicating potential antitumor and antioxidant properties. These reactions proceed via cyclization and thio-addition processes, highlighting the utility of these compounds in the development of novel therapeutic agents (Aly et al., 2010).

Formation of Highly Substituted Benzene and Cyclopentenedione Derivatives

The reaction between dimethyl acetylenedicarboxylate and cyclobutene-1,2-diones, mediated by pyridine, facilitates the selective synthesis of hexasubstituted benzene derivatives or cyclopentenedione derivatives. This process demonstrates the versatility of these compounds in synthesizing complex organic molecules with potential applications in materials science and synthetic chemistry (Nair et al., 2005).

Novel Strategies in Heterocyclic Chemistry

The engagement of pyridine-DMAD zwitterions in reactions with various substrates has opened new avenues in the synthesis of densely substituted heterocyclic compounds. These methodologies offer novel strategies for constructing complex molecular architectures, which are crucial in the development of new drugs and materials (Yang et al., 2012).